Cas no 1782598-20-2 (7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid)

• Product Name: 7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid
• CAS No: 1782598-20-2
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 5404075
• Update Time: 2025-05-20

7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid

• Inchi： 1S/C10H10O4/c1-13-8-5-7(10(11)12)4-6-2-3-14-9(6)8/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： MEEQICRWRRGNKR-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=C(C(O)=O)C=C2CC1

Additional information on 7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid

Professional Introduction to 7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid (CAS No. 1782598-20-2)

7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1782598-20-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic acid belongs to the benzofuran class, characterized by its fused benzene and furan rings, which contribute to its unique chemical properties and biological activities. The presence of a methoxy group at the 7-position and a carboxylic acid functionality at the 5-position enhances its reactivity and potential utility in synthetic chemistry and drug development.

The compound’s structure imparts several advantageous features that make it a subject of interest in contemporary research. The benzofuran core is a privileged scaffold in medicinal chemistry, known for its role in numerous bioactive molecules. For instance, derivatives of benzofuran have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The methoxy group not only influences the electronic distribution across the molecule but also serves as a handle for further functionalization, enabling the synthesis of more complex derivatives with tailored biological profiles.

In recent years, there has been growing interest in developing novel therapeutic agents based on benzofuran derivatives due to their demonstrated efficacy in preclinical studies. Researchers have been particularly keen on exploring modifications that can enhance bioavailability, selectivity, and metabolic stability. The carboxylic acid moiety in 7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid provides a versatile site for esterification or amidation, allowing for the creation of prodrugs or conjugates that can target specific biological pathways more effectively.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The fusion of the benzene and furan rings creates a rigid structure that can be further modified to optimize pharmacokinetic properties. Additionally, the electron-withdrawing nature of the carboxylic acid group can influence the reactivity of other functional groups within the molecule, making it a valuable intermediate in multi-step synthetic routes.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Benzofuran derivatives, in particular, have shown promise in various therapeutic areas. For example, studies have indicated that certain benzofuran-based compounds exhibit inhibitory effects on enzymes involved in cancer cell proliferation. The structural features of 7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid align well with these requirements, making it a candidate for further investigation.

Recent advancements in computational chemistry have also facilitated the design of novel benzofuran derivatives with enhanced biological activity. By leveraging molecular modeling techniques, researchers can predict how structural modifications will affect a compound’s interactions with biological targets. This approach has led to the identification of several promising candidates for clinical development. 7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid could serve as a key intermediate in these efforts, providing a scaffold upon which more potent and selective drugs can be built.

The synthesis of 7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions and functional group transformations. However, recent innovations in green chemistry have prompted researchers to explore more sustainable methods for producing such compounds. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have shown promise in improving reaction efficiency while minimizing waste.

The versatility of 7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid extends beyond its role as an intermediate in drug synthesis. It has also been explored as a ligand in coordination chemistry, where its ability to chelate metal ions can be exploited for applications in catalysis or material science. Furthermore, its fluorescence properties make it useful as a probe in biochemical assays designed to study enzyme activity or protein-protein interactions.

In conclusion,7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid (CAS No. 1782598-20-2) represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an invaluable tool for chemists and biologists alike. As our understanding of molecular interactions continues to evolve,7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid is likely to play an increasingly important role in the development of novel therapeutic agents and advanced materials.